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Compound of Interest

Compound Name: BAY-826

Cat. No.: B10786929 Get Quote

Essential Safety and Handling Guide for BAY-826
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with BAY-826, a potent

and selective TIE-2 inhibitor. Adherence to these procedures is critical to ensure a safe

laboratory environment and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BAY-826 to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves
Chemically resistant,

disposable gloves (e.g., nitrile).

Body Protection Impervious Clothing

A lab coat or other protective

clothing that is resistant to

chemical penetration.

Respiratory Protection Suitable Respirator

Use in well-ventilated areas. If

dust or aerosols may be

generated, a respirator is

required.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the stability of BAY-826 and ensuring a

safe working environment.

Handling:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Ventilation: Use only in areas with adequate exhaust ventilation.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

Equilibration: Before use, allow the product to equilibrate to room temperature for at least

one hour prior to opening the vial.

Storage:

Container: Keep the container tightly sealed.
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Location: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Temperature: Recommended storage temperature is 2-8°C for short-term storage.[1] For

long-term storage of stock solutions, aliquots in tightly sealed vials at -20°C are usable for up

to one month, and at -80°C for up to six months.[2]

Disposal Plan
Dispose of BAY-826 and contaminated materials in accordance with institutional and local

regulations for chemical waste.

Step-by-Step Disposal Procedure:

Segregation: Segregate BAY-826 waste from other laboratory waste. This includes unused

product, contaminated consumables (e.g., pipette tips, gloves, lab coats), and empty

containers.

Solid Waste:

Collect solid waste, such as contaminated gloves and towels, in a designated, leak-proof

container lined with a chemically resistant bag.

Store dry chemical waste in its original container if possible, or a clearly labeled, sealed

container.

Liquid Waste:

Collect liquid waste containing BAY-826 in a dedicated, leak-proof, and clearly labeled

container.

Do not mix with other solvent waste unless compatibility is confirmed.

Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name

("BAY-826"), and any other required information as per your institution's guidelines.

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.
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Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the hazardous waste. Do not dispose of BAY-
826 down the drain or in regular trash.

Experimental Protocols
In Vitro Inhibition of TIE-2 Autophosphorylation
This protocol details the procedure to assess the inhibitory effect of BAY-826 on TIE-2

autophosphorylation in a cell-based assay.

Methodology:

Cell Culture: Culture murine glioma cells (e.g., SMA-497, SMA-540, SMA-560, GL-261) as

adherent monolayers in Dulbecco's Modified Eagle Medium (DMEM) supplemented with

10% heat-inactivated fetal calf serum and 2 mM glutamine.

Pre-incubation: Pre-incubate the cells for 10 minutes at 37°C with either 0.1% DMSO (as a

control) or 1 µM BAY-826.

Induction of TIE-2 Autophosphorylation: Induce TIE-2 autophosphorylation for 20 minutes by

adding either 4 mM Na₃VO₄ or 400 ng/mL COMP-ANG-1 to the cell culture medium in the

presence of either 0.1% DMSO or 1 µM BAY-826.

Cell Lysis and Analysis: Following induction, lyse the cells and analyze the level of TIE-2

phosphorylation via immunoprecipitation and subsequent immunoblotting to determine the

inhibitory effect of BAY-826.

In Vivo Inhibition of TIE-2 Autophosphorylation in a
Murine Model
This protocol describes the administration of BAY-826 in a mouse model to evaluate its in vivo

efficacy in inhibiting TIE-2 autophosphorylation.

Methodology:

Animal Model: Utilize female CB17/scid mice for the study.
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Preparation of BAY-826 Solution: Prepare a formulation of BAY-826 for oral administration. A

common vehicle is a mixture of 10% Ethanol, 40% Solutol, and 50% distilled water.

Administration: Administer BAY-826 via oral gavage at dosages of 25 mg/kg, 50 mg/kg, or

100 mg/kg.

Tissue Collection and Analysis: After the designated treatment period, collect lung tissue

from the mice. Prepare tissue lysates and analyze the level of ANG-1-stimulated TIE-2

autophosphorylation to assess the in vivo inhibitory activity of BAY-826.

Signaling Pathway
BAY-826 is a selective inhibitor of the TIE-2 signaling pathway, which plays a crucial role in

angiogenesis and vascular stability. The following diagram illustrates the key components and

interactions within this pathway.
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Caption: TIE-2 signaling pathway and the inhibitory action of BAY-826.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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